Cas no 1045795-70-7 (Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate
• CAS No: 1045795-70-7
• MF: C₁₅H₁₈BF₃O₄
• MW: 330.1072
• MDL: MFCD19105387
• CID: 2093038
• Update Time: 2025-06-11

Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate
• 4-Methoxycarbonyl-3-(trifluoromethyl)phenylboronic acid pinacol ester
• AK164353
• BC001481
• AX8295054
• ST24047873
• methyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate
• BENZOIC ACID, 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHYL)-, METHYL ESTER
• 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TR
• Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate

• MDL： MFCD19105387
• Inchi： 1S/C15H18BF3O4/c1-13(2)14(3,4)23-16(22-13)9-6-7-10(12(20)21-5)11(8-9)15(17,18)19/h6-8H,1-5H3
• InChI Key： FKZBIAASSSCFDM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC([H])([H])[H])C([H])=C([H])C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)=C1[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 448
• Topological Polar Surface Area: 44.8

Experimental Properties

• Boiling Point: 379.5±42.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-2-(trifluoromethyl)benzoate

Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate and Its Significance in Modern Chemical Research

Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate (CAS no. 1045795-70-7) is a compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to a class of organoboron derivatives that are widely used in synthetic chemistry, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of both a trifluoromethyl group and a boronic ester moiety makes it a versatile intermediate for the synthesis of more complex molecules.

The borylated benzoate derivative plays a crucial role in the development of novel pharmaceuticals and agrochemicals. The trifluoromethyl group is known to enhance the metabolic stability and binding affinity of drug candidates, making it an attractive feature for medicinal chemists. Additionally, the boronic ester functionality allows for easy modification through palladium-catalyzed reactions, enabling the construction of diverse molecular architectures.

In recent years, there has been a surge in research focused on the development of new methods for the synthesis of organoboron compounds. One of the most notable advancements in this area is the use of pinacolborane derivatives as reagents in cross-coupling reactions. The compound in question, Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate, benefits from the stability and reactivity provided by the pinacolborane core. This has made it a valuable tool for researchers aiming to construct complex organic molecules with high efficiency.

The applications of this compound extend beyond pharmaceuticals into materials science and catalysis. For instance, organoboron compounds have been explored as ligands in transition metal catalysis, where they can influence reaction outcomes by tuning steric and electronic properties. The specific combination of functional groups in Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate makes it an excellent candidate for such applications. Its ability to participate in various coupling reactions while maintaining structural integrity opens up possibilities for innovative catalytic systems.

The synthesis of this compound typically involves multi-step processes that require careful optimization to achieve high yields and purity. One common approach involves the reaction of a halogenated benzoate derivative with a Grignard reagent followed by borylation using a pinacolborane source. Recent advancements in synthetic methodologies have focused on improving the efficiency of these steps through catalytic systems that minimize side reactions and maximize product formation.

In academic research circles, Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate has been utilized as a model compound to study reaction mechanisms and develop new synthetic strategies. Its well-defined structure and reactivity make it an ideal candidate for computational studies aimed at understanding electronic effects and steric interactions. These studies not only contribute to our fundamental understanding of organic chemistry but also provide practical insights for designing more efficient synthetic routes.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug discovery programs. The trifluoromethyl group is often incorporated into active pharmaceutical ingredients (APIs) to improve their pharmacokinetic properties. By serving as a building block for more complex molecules, Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)benzoate plays a pivotal role in the development of next-generation therapeutics.

The use of this compound in industrial settings has been facilitated by recent innovations in boron chemistry. Advances in boron-containing reagents have led to more sustainable and cost-effective synthetic processes. For example，the development of novel catalysts that enhance borylation reactions has reduced reliance on expensive palladium-based systems. This shift towards greener chemistry aligns with global efforts to minimize environmental impact while maintaining high standards of chemical synthesis.

In conclusion，Methyl 4-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-2-yI)-2-()benzoate (CAS no.) is a multifaceted compound with significant implications across multiple scientific disciplines。 Its unique structural features make it an invaluable tool for synthetic chemists，medicinal chemists，and materials scientists alike。 As research continues to uncover new applications for this molecule，its importance is likely to grow even further，driving innovation and progress in chemical science。